Cas no 1352546-87-2 (benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 1352546-87-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• MDL: MFCD23106212
• CID: 3165874
• PubChem ID: 72208069
• Update Time: 2025-10-12

benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate
• 1352546-87-2
• benzyl 7-amino-2-azaspiro[3.3]heptane-2-carboxylate
• 2-Azaspiro[3.3]heptane-2-carboxylic acid, 5-amino-, phenylmethyl ester
• 5-Amino-2-Cbz-2-azaspiro[3.3]heptane
• PB37951
• AKOS025405356
• CS-0057685
• SB21033
• DTXSID001154846
• P13685

• MDL： MFCD23106212
• Inchi： 1S/C14H18N2O2/c15-12-6-7-14(12)9-16(10-14)13(17)18-8-11-4-2-1-3-5-11/h1-5,12H,6-10,15H2
• InChI Key： FMCGNVMCATULGB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC2(C1)CCC2N)=O

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.6Ų

Additional information on benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate

Recent Advances in the Synthesis and Applications of Benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate (CAS: 1352546-87-2)

Benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate (CAS: 1352546-87-2) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have highlighted its role as a versatile building block in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

The synthesis of benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry described a novel catalytic asymmetric synthesis route that leverages palladium-catalyzed cyclization, achieving enantiomeric excesses greater than 95%. This method addresses previous challenges associated with racemization and provides a scalable approach for industrial applications. The compound's spirocyclic core has been identified as a key pharmacophore in the design of protease inhibitors, particularly targeting serine proteases involved in inflammatory and oncogenic pathways.

Pharmacological evaluations of derivatives containing the benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate scaffold have demonstrated promising activity against a range of biological targets. For instance, a series of compounds incorporating this moiety exhibited potent inhibitory effects against factor XIa (FXIa), a critical player in the coagulation cascade, with IC50 values in the low nanomolar range. These findings, reported in a 2024 ACS Pharmacology & Translational Science article, suggest potential applications in anticoagulant therapy with reduced bleeding risks compared to current standards of care.

Beyond its applications in hematology, this spirocyclic compound has shown relevance in central nervous system (CNS) drug discovery. Structural modifications at the 5-amino position have yielded compounds with high affinity for sigma-1 and sigma-2 receptors, as evidenced by recent PET imaging studies. The rigid spiroarchitecture appears to confer favorable blood-brain barrier penetration properties while minimizing off-target interactions, making it an attractive scaffold for neuropsychiatric and neurodegenerative drug development.

Recent computational studies have provided insights into the molecular interactions of benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate derivatives with various biological targets. Molecular docking simulations reveal that the spirocyclic system induces distinct binding conformations in enzyme active sites, often leading to improved selectivity profiles. These in silico findings, combined with experimental data, are guiding the rational design of next-generation therapeutics with enhanced potency and reduced side effects.

In conclusion, benzyl 5-amino-2-azaspiro[3.3]heptane-2-carboxylate continues to emerge as a privileged structure in medicinal chemistry, with applications spanning multiple therapeutic areas. The compound's synthetic accessibility, coupled with its demonstrated biological relevance, positions it as a valuable tool for drug discovery efforts. Future research directions may focus on expanding its utility through further structural diversification and investigating its potential in targeted drug delivery systems.